Cas no 500865-56-5 (5-(2-Methoxyethylamino)pyridine-3-carboxylic acid)
500865-56-5 structure
Product Name:5-(2-Methoxyethylamino)pyridine-3-carboxylic acid
CAS No:500865-56-5
MF:C9H12N2O3
MW:196.203182220459
CID:1020725
Update Time:2023-08-02
5-(2-Methoxyethylamino)pyridine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 3-Pyridinecarboxylicacid,5-[(2-methoxyethyl)amino]-(9CI)
- 5-(2-methoxyethylamino)pyridine-3-carboxylic acid
- NSC608551
- 3-pyridinecarboxylic acid,5-[(2-methoxyethyl)amino]-
- 5-(2-Methoxyethylamino)pyridine-3-carboxylic acid
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- Inchi: 1S/C9H12N2O3/c1-14-3-2-11-8-4-7(9(12)13)5-10-6-8/h4-6,11H,2-3H2,1H3,(H,12,13)
- InChI Key: CAQCMGUKZASCAQ-UHFFFAOYSA-N
- SMILES: O(C)CCNC1C=NC=C(C(=O)O)C=1
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 187
- Topological Polar Surface Area: 71.4
5-(2-Methoxyethylamino)pyridine-3-carboxylic acid Related Literature
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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